Cas no 2172086-30-3 (4-bromo-1-2-(propan-2-yloxy)ethyl-1H-imidazole)

• Product Name: 4-bromo-1-2-(propan-2-yloxy)ethyl-1H-imidazole
• CAS No: 2172086-30-3
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• CID: 5764631
• PubChem ID: 165590985
• Update Time: 2023-11-25

4-bromo-1-2-(propan-2-yloxy)ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-[2-(propan-2-yloxy)ethyl]-1H-imidazole
• EN300-1613824
• 2172086-30-3
• 4-bromo-1-2-(propan-2-yloxy)ethyl-1H-imidazole

• Inchi： 1S/C8H13BrN2O/c1-7(2)12-4-3-11-5-8(9)10-6-11/h5-7H,3-4H2,1-2H3
• InChI Key： GGKDQQUFEFDPFJ-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CCOC(C)C

Computed Properties

• Exact Mass: 232.02113g/mol
• Monoisotopic Mass: 232.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų